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Compound of Interest

Compound Name: 1,5-Dichlorohexane

Cat. No.: B3018785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential stereoisomers of 1,5-
dichlorohexane, a molecule of interest in various chemical syntheses. This document outlines

the structural features leading to stereoisomerism, presents key physicochemical data, and

details plausible experimental protocols for the synthesis and separation of its enantiomers.

The information herein is intended to support research and development activities where the

specific stereochemistry of 1,5-dichlorohexane is a critical consideration.

Stereoisomerism of 1,5-Dichlorohexane
1,5-dichlorohexane possesses a single chiral center at the carbon atom in the fifth position

(C5). A carbon atom is considered a chiral center when it is bonded to four different substituent

groups. In the case of 1,5-dichlorohexane, the C5 atom is attached to:

A hydrogen atom (-H)

A chlorine atom (-Cl)

A methyl group (-CH3)

A chlorobutyl group (-CH2CH2CH2CH2Cl)

Due to the presence of this single stereocenter, 1,5-dichlorohexane can exist as a pair of

enantiomers. Enantiomers are stereoisomers that are non-superimposable mirror images of
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each other.[1] These two isomers are designated as (R)-1,5-dichlorohexane and (S)-1,5-
dichlorohexane based on the Cahn-Ingold-Prelog priority rules.

The (R) and (S) nomenclature describes the absolute configuration of the chiral center. These

enantiomers exhibit identical physical properties such as boiling point, melting point, and

density. However, they differ in their interaction with plane-polarized light, rotating it in equal but

opposite directions. This property is known as optical activity.[1] A mixture containing equal

amounts of both enantiomers is called a racemic mixture and is optically inactive.

Physicochemical Data
While specific experimental data for the individual enantiomers of 1,5-dichlorohexane are not

readily available in the public domain, computed properties from reliable databases provide

valuable insights. The following table summarizes key physicochemical data for 1,5-
dichlorohexane (racemic mixture) and its individual enantiomers.

Property
1,5-Dichlorohexane
(Racemic)

(R)-1,5-
dichlorohexane

(S)-1,5-
dichlorohexane

Molecular Formula C₆H₁₂Cl₂[2] C₆H₁₂Cl₂[3] C₆H₁₂Cl₂

Molecular Weight 155.07 g/mol [2] 155.07 g/mol [3] 155.07 g/mol

Boiling Point Not available Not available Not available

Melting Point Not available Not available Not available

Density Not available Not available Not available

Optical Rotation 0° (optically inactive)

Predicted to be equal

and opposite to the

(S)-enantiomer

Predicted to be equal

and opposite to the

(R)-enantiomer

CAS Number 54305-90-7[2] 642161-53-5[3] Not available

It is important to note that enantiomers have identical physical properties except for the

direction in which they rotate plane-polarized light.[1] Therefore, properties like boiling point,

melting point, and density are expected to be the same for both (R)- and (S)-1,5-
dichlorohexane.
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Experimental Protocols
Due to the absence of specific literature detailing the synthesis and separation of 1,5-
dichlorohexane enantiomers, the following protocols are based on general and established

methodologies for similar compounds.

Synthesis of Racemic 1,5-Dichlorohexane
A plausible route for the synthesis of racemic 1,5-dichlorohexane is the hydrochlorination of 5-

chloro-1-hexene. This reaction proceeds via a carbocation intermediate, which can be attacked

by the chloride ion from either face with equal probability, leading to a racemic mixture of the

product.

Materials:

5-chloro-1-hexene

Hydrogen chloride (gas or in a suitable solvent like diethyl ether)

Anhydrous diethyl ether (as solvent)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Round-bottom flask

Gas inlet tube

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Dissolve 5-chloro-1-hexene in anhydrous diethyl ether in a round-bottom flask equipped with

a magnetic stirrer and a gas inlet tube.
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Cool the solution in an ice bath.

Bubble hydrogen chloride gas through the solution with constant stirring. Monitor the reaction

progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, stop the flow of HCl and allow the mixture to warm to room

temperature.

Carefully quench the reaction by adding saturated sodium bicarbonate solution to neutralize

any excess acid.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer with brine, then dry it over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent using a rotary evaporator to obtain crude

racemic 1,5-dichlorohexane.

Purify the product by fractional distillation under reduced pressure.

Chiral Separation of Enantiomers
The separation of the racemic mixture of 1,5-dichlorohexane into its individual enantiomers

can be achieved through chiral chromatography. This technique utilizes a chiral stationary

phase (CSP) that interacts differently with each enantiomer, leading to different retention times

and thus separation.

Materials and Equipment:

Racemic 1,5-dichlorohexane

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Chiral column (e.g., a column with a cellulose- or amylose-based CSP)

Mobile phase (e.g., a mixture of hexane and isopropanol)

Fraction collector
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Procedure:

Dissolve the racemic 1,5-dichlorohexane in the mobile phase.

Optimize the mobile phase composition and flow rate to achieve baseline separation of the

two enantiomeric peaks on the chiral HPLC column.

Inject the racemic mixture onto the column.

Monitor the elution of the enantiomers using the UV detector.

Collect the fractions corresponding to each enantiomeric peak separately using a fraction

collector.

Combine the fractions for each enantiomer and remove the solvent to obtain the purified (R)-

and (S)-1,5-dichlorohexane.

Analyze the optical purity of each separated enantiomer using analytical chiral HPLC and

determine their specific rotation using a polarimeter.

Visualization of Stereoisomers
The relationship between the enantiomers of 1,5-dichlorohexane can be visualized as a

simple logical flow.

Stereoisomers of 1,5-Dichlorohexane

Racemic 1,5-Dichlorohexane
(50% R, 50% S)

(R)-1,5-Dichlorohexane

Chiral Separation

(S)-1,5-Dichlorohexane

Chiral SeparationRacemization Racemization
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Click to download full resolution via product page

Caption: Relationship between racemic 1,5-dichlorohexane and its R and S enantiomers.

This guide provides a foundational understanding of the stereochemistry of 1,5-
dichlorohexane. For specific applications, further experimental validation of the proposed

protocols and detailed characterization of the separated enantiomers are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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